Cas no 923806-83-1 (6-Morpholin-4-yl-2-(3-nitrophenyl)-4-oxo-2,3-dihydro-1,3-thiazine-5-carbonitrile)

• Product Name: 6-Morpholin-4-yl-2-(3-nitrophenyl)-4-oxo-2,3-dihydro-1,3-thiazine-5-carbonitrile
• CAS No: 923806-83-1
• MF: C₁₅H₁₄N₄O₄S
• MW: 346.361061573029
• CID: 5465106
• PubChem ID: 16343134
• Update Time: 2025-10-28

6-Morpholin-4-yl-2-(3-nitrophenyl)-4-oxo-2,3-dihydro-1,3-thiazine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Z212059832
• 6-(morpholin-4-yl)-2-(3-nitrophenyl)-4-oxo-3,4-dihydro-2H-1,3-thiazine-5-carbonitrile
• 6-morpholin-4-yl-2-(3-nitrophenyl)-4-oxo-2,3-dihydro-1,3-thiazine-5-carbonitrile
• 6-Morpholin-4-yl-2-(3-nitrophenyl)-4-oxo-2,3-dihydro-1,3-thiazine-5-carbonitrile

• Inchi： 1S/C15H14N4O4S/c16-9-12-13(20)17-14(10-2-1-3-11(8-10)19(21)22)24-15(12)18-4-6-23-7-5-18/h1-3,8,14H,4-7H2,(H,17,20)
• InChI Key： CKZCPLHHAUVVNU-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=C(C=2)[N+](=O)[O-])NC(C(C#N)=C1N1CCOCC1)=O

Computed Properties

• Exact Mass: 346.07357611 g/mol
• Monoisotopic Mass: 346.07357611 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 137
• Molecular Weight: 346.4

Additional information on 6-Morpholin-4-yl-2-(3-nitrophenyl)-4-oxo-2,3-dihydro-1,3-thiazine-5-carbonitrile

6-Morpholin-4-yl-2-(3-nitrophenyl)-4-oxo-2,3-dihydro-1,3-thiazine-5-carbonitrile: A Comprehensive Overview

The compound 6-Morpholin-4-yl-2-(3-nitrophenyl)-4-oxo-2,3-dihydro-1,3-thiazine-5-carbonitrile, identified by the CAS number 923806-83-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazines, which are six-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this molecule is characterized by a thiazine ring system substituted with a morpholine group at position 6, a nitrophenyl group at position 2, and a cyano group at position 5.

Recent studies have highlighted the importance of thiazine derivatives in drug discovery and development. The presence of the morpholine group in this compound contributes to its unique pharmacokinetic properties, making it a promising candidate for therapeutic applications. Morpholine, a saturated heterocycle with oxygen and nitrogen atoms, is known for its ability to enhance solubility and bioavailability of drug candidates. This makes 6-Morpholin-4-yl derivatives particularly valuable in medicinal chemistry.

The nitrophenyl group attached to the thiazine ring introduces additional electronic effects and potential sites for further functionalization. Nitro groups are well-known for their ability to modulate the activity of aromatic rings through resonance effects, which can influence the overall reactivity and selectivity of the compound. This feature makes 2-(3-nitrophenyl) substituents highly desirable in designing molecules with specific biological activities.

The carbonitrile group at position 5 adds another layer of functionality to this compound. Cyan groups are versatile functional groups that can participate in various chemical reactions, including nucleophilic additions and substitutions. In the context of drug design, cyano groups can serve as bioisosteres or act as leaving groups during metabolic processes, enhancing the molecule's pharmacokinetic profile.

Recent research has focused on exploring the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled chemists to optimize reaction conditions and improve the purity of the product. The synthesis involves multi-step processes that include coupling reactions, oxidations, and cyclizations, showcasing the complexity and precision required in constructing such intricate molecular architectures.

In terms of biological activity, preliminary studies suggest that this compound exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. This makes it a potential lead compound for developing anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways has been explored in vitro models, providing insights into its potential therapeutic applications.

The structural features of 6-Morpholin-4-yl-2-(3-nitrophenyl)-4-oxo-2,3-dihydro-1,3-thiazine-5-carbonitrile also make it an attractive candidate for material science applications. Its rigid heterocyclic framework could be exploited in designing advanced materials with specific optical or electronic properties.

In conclusion, the compound CAS No: 923806831, or more formally known as 6-Morpholin-4-yl-2-(3-nitrophenyl)-4-oxy-dihydrothiazinone-cyanide, represents a significant advancement in organic synthesis and drug discovery. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications.